VU 0155041 sodium salt
VU 0155041 sodium salt
Potent, positive allosteric modulator/allosteric agonist at mGlu4 receptors (EC50 = 798 and 693 nM at human and rat mGlu4 receptors respectively). Active in in vivo models of Parkinson/'s disease following i.c.v. administration.
Brand Name:
Vulcanchem
CAS No.:
1259372-69-4
VCID:
VC0004667
InChI:
InChI=1S/C14H15Cl2NO3.Na/c15-8-5-9(16)7-10(6-8)17-13(18)11-3-1-2-4-12(11)14(19)20;/h5-7,11-12H,1-4H2,(H,17,18)(H,19,20);/q;+1/p-1/t11-,12+;/m0./s1
SMILES:
C1CCC(C(C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl)C(=O)[O-].[Na+]
Molecular Formula:
C14H14Cl2NNaO3
Molecular Weight:
338.16
VU 0155041 sodium salt
CAS No.: 1259372-69-4
Inhibitors
VCID: VC0004667
Molecular Formula: C14H14Cl2NNaO3
Molecular Weight: 338.16
| CAS No. | 1259372-69-4 |
|---|---|
| Product Name | VU 0155041 sodium salt |
| Molecular Formula | C14H14Cl2NNaO3 |
| Molecular Weight | 338.16 |
| IUPAC Name | sodium;(1R,2S)-2-[(3,5-dichlorophenyl)carbamoyl]cyclohexane-1-carboxylate |
| Standard InChI | InChI=1S/C14H15Cl2NO3.Na/c15-8-5-9(16)7-10(6-8)17-13(18)11-3-1-2-4-12(11)14(19)20;/h5-7,11-12H,1-4H2,(H,17,18)(H,19,20);/q;+1/p-1/t11-,12+;/m0./s1 |
| SMILES | C1CCC(C(C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl)C(=O)[O-].[Na+] |
| Description | Potent, positive allosteric modulator/allosteric agonist at mGlu4 receptors (EC50 = 798 and 693 nM at human and rat mGlu4 receptors respectively). Active in in vivo models of Parkinson/'s disease following i.c.v. administration. |
| Synonyms | cis-2-[[(3,5-Dichlorophenyl)amino]carbonyl]cyclohexanecarboxylic acid sodium salt |
| PubChem Compound | 56972207 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume